Cas no 1780-32-1 (2,4-Dichloro-5,6-dimethylpyrimidine)

• Product Name: 2,4-Dichloro-5,6-dimethylpyrimidine
• CAS No: 1780-32-1
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD09910263
• CID: 227216
• PubChem ID: 241553
• Update Time: 2025-06-08

2,4-Dichloro-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5,6-dimethylpyrimidine
• C6H6Cl2N2
• Pyrimidine,2,4-dichloro-5,6-dimethyl-
• 2,4-Dichlor-5,6-dimethyl-pyrimidin
• 2,4-dichloro-5,6-dimethyl-pyrimidine
• 5,6-dimethyl-2,4-dichloropyrimidine
• Pyrimidine, 2,4-dichloro-5,6-dimethyl-
• NSC49015
• BFXIDUSEHNCLTP-UHFFFAOYSA-N
• AM803372
• NCI60_004178
• ST2415756
• AB002292
• SY102476
• CS-W006842
• DTXSID90287121
• FT-0747526
• Z1255361377
• DS-12522
• F11641
• SCHEMBL801870
• CHEMBL1989659
• NSC-49015
• 1780-32-1
• A881425
• AKOS015920327
• EN300-155311
• 2 pound not4-Dichloro-5 pound not6-dimethylpyrimidine
• MFCD09910263
• SB57565
• DB-015855

• MDL： MFCD09910263
• Inchi： 1S/C6H6Cl2N2/c1-3-4(2)9-6(8)10-5(3)7/h1-2H3
• InChI Key： BFXIDUSEHNCLTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC(=N1)Cl

Computed Properties

• Exact Mass: 175.99100
• Monoisotopic Mass: 175.990804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.337
• Boiling Point: 245.3°C at 760 mmHg
• Flash Point: 125.9°C
• Refractive Index: 1.545
• PSA: 25.78000
• LogP: 2.40020

2,4-Dichloro-5,6-dimethylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4-Dichloro-5,6-dimethylpyrimidine

2,4-Dichloro-5,6-dimethylpyrimidine (CAS No. 1780-32-1): A Versatile Building Block in Modern Organic Synthesis

2,4-Dichloro-5,6-dimethylpyrimidine (CAS No. 1780-32-1) is a highly functionalized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the presence of two chlorine atoms and two methyl groups on a pyrimidine ring, make it a valuable intermediate for the synthesis of more complex molecules. The CAS No. 1780-32-1 is often searched by researchers and industry professionals seeking high-purity reagents for specialized applications.

The growing interest in 2,4-Dichloro-5,6-dimethylpyrimidine is partly driven by its role in the development of novel small-molecule inhibitors and catalytic ligands. Recent trends in drug discovery emphasize the importance of heterocyclic scaffolds, and this compound fits perfectly into this paradigm. Searches for "pyrimidine derivatives in drug design" or "chlorinated pyrimidine applications" frequently highlight its relevance. Its chlorine substituents offer excellent reactivity for nucleophilic substitution reactions, enabling the construction of diverse molecular architectures.

In agrochemical research, 2,4-Dichloro-5,6-dimethylpyrimidine is explored as a precursor for herbicides and plant growth regulators. The 5,6-dimethyl substitution enhances the stability of the pyrimidine ring, making it suitable for outdoor applications. Queries like "pyrimidine-based agrochemicals" or "chloro-dimethylpyrimidine synthesis" reflect the compound's utility in this sector. Additionally, its potential in material science, particularly in the design of organic semiconductors and coordination polymers, is an emerging area of investigation.

From a synthetic chemistry perspective, the CAS No. 1780-32-1 compound is prized for its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl systems and N-heterocyclic frameworks, which are prevalent in modern medicinal chemistry. Searches for "pyrimidine cross-coupling reagents" often lead to discussions about this compound's versatility.

Environmental and regulatory considerations are also shaping the discourse around 2,4-Dichloro-5,6-dimethylpyrimidine. Researchers are increasingly interested in green chemistry approaches to its synthesis, aiming to minimize waste and reduce the use of hazardous reagents. Keywords like "sustainable pyrimidine synthesis" or "eco-friendly heterocyclic chemistry" are gaining traction, reflecting this shift in priorities.

In summary, 2,4-Dichloro-5,6-dimethylpyrimidine (CAS No. 1780-32-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its chloro and methyl substitutions provide a robust platform for further functionalization, making it indispensable in contemporary research. Whether you're exploring drug discovery, agrochemical innovation, or advanced materials, this compound offers a wealth of opportunities for creative and impactful science.